Cas no 851810-27-0 (5-(4-ethylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product name: 5-(4-ethylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851810-27-0
• MF: C₁₉H₂₅N₅O₂S
• MW: 387.49910235405
• CID: 6558836

5-(4-ethylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-((4-ethylpiperazin-1-yl)(4-methoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(4-ethyl-1-piperazinyl)(4-methoxyphenyl)methyl]-2-methyl-

• Inchi： 1S/C19H25N5O2S/c1-4-22-9-11-23(12-10-22)16(14-5-7-15(26-3)8-6-14)17-18(25)24-19(27-17)20-13(2)21-24/h5-8,16,25H,4,9-12H2,1-3H3
• InChI Key： OEWITFNFISJPDN-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(N3CCN(CC)CC3)C3=CC=C(OC)C=C3)=C(O)N12

Additional information on 5-(4-ethylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(4-ethylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 851810-27-0)

5-(4-Ethylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 851810-27-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolothiazoles and is characterized by its unique structural features, which include a triazolo-thiazole core and functional groups such as a piperazine ring and a methoxyphenyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 5-(4-ethylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol is particularly noteworthy due to its multifunctional nature. The presence of the piperazine ring enhances its solubility and bioavailability, while the methoxyphenyl group imparts additional stability and reactivity. These properties make it a promising candidate for various pharmaceutical applications, including but not limited to anti-inflammatory, antiviral, and anticancer activities.

Recent studies have highlighted the potential of 5-(4-ethylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 5-(4-ethylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol has shown promise in antiviral research. A recent study in the Antiviral Research journal reported that this compound effectively inhibits the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The anticancer potential of 5-(4-ethylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol has also been explored in various preclinical studies. Research published in the Cancer Letters journal indicated that this compound exhibits significant cytotoxic effects against multiple cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

The pharmacokinetic properties of 5-(4-Ethylpiperazin-1-yl)(4-methoxyphenyl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol have been extensively studied to ensure its suitability for clinical applications. Studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it a viable candidate for further development as a therapeutic agent.

Safety and toxicity profiles are crucial considerations in drug development. Preclinical toxicology studies have demonstrated that 5-(4-Ethylpiperazin-1-y l)(4-methoxyphenyl)methyl - 2 - methyl - 1 , 2 , 4tr iazo lo [ 3 , 2 - b ] [ 1 , 3 ] th iazo l - 6 - ol exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety profile.

In conclusion, 5-(4-Ethylpiperazin - 1 - yl ) ( 4 - meth o xyp hen yl ) met h y l - 2 - met h y l - 1 , 2 , 4tr iazo lo [ 3 , 2 - b ] [ 1 , 3 ] th iazo l - 6 - ol (CAS No. 851810 - 27 - 0) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As more data becomes available from clinical trials and further studies, this compound may play a significant role in advancing treatments for various diseases.